![molecular formula C10H10ClFO2S B1454246 Ethyl 2-[(3-chloro-4-fluorophenyl)sulfanyl]acetate CAS No. 1096907-26-4](/img/structure/B1454246.png)
Ethyl 2-[(3-chloro-4-fluorophenyl)sulfanyl]acetate
Overview
Description
“Ethyl 2-[(3-chloro-4-fluorophenyl)amino]acetate” is a compound with the CAS Number: 2344-98-1. It has a molecular weight of 231.65 and is a solid substance . Another similar compound is “ethyl 2-chloro-2-(3-chloro-4-fluorophenyl)acetate” with the CAS Number: 1531504-82-1, a molecular weight of 251.08 .
Molecular Structure Analysis
The InChI code for “ethyl 2-chloro-2-(3-chloro-4-fluorophenyl)acetate” is 1S/C10H9Cl2FO2/c1-2-15-10(14)9(12)6-3-4-8(13)7(11)5-6/h3-5,9H,2H2,1H3 . This can be used to generate the molecular structure of the compound.
Scientific Research Applications
Anticancer Applications
- Synthesis of Naproxen Derivatives for Anticancer Activity: A study by Han et al. (2018) involved synthesizing naproxen derivatives, including Ethyl 2-[(3-chloro-4-fluorophenyl)sulfanyl]acetate analogs, for in vitro anticancer activity against prostate cancer cell lines (Han, Bekci, Cumaoğlu, & Küçükgüzel, 2018).
Corrosion Inhibition
- Inhibition of Mild Steel Corrosion: Lgaz et al. (2017) studied the effect of chalcone derivatives, similar in structure to this compound, on mild steel corrosion in hydrochloric acid, showing high inhibition activities (Lgaz, Bhat, Salghi, Shubhalaxmi, Jodeh, Algarra, Hammouti, Ali, & Essamri, 2017).
Material Science
- Electrochemical Polymerization: Research by Naudin et al. (2002) explored the electrochemical oxidation of a compound structurally related to this compound, indicating potential applications in material science, particularly in polymer formation (Naudin, Ho, Branchaud, Breau, & Bélanger, 2002).
Pharmaceutical Synthesis
- Synthesis of Cyclohexene Derivatives: Yamada et al. (2006) developed synthetic methods for cyclohexene derivatives, including this compound, with potential antisepsis applications (Yamada, Ichikawa, Yamano, Kikumoto, Nishikimi, Tamura, & Kitazaki, 2006).
Analytical Chemistry
- Fungicide Determination in Agriculture: Linghu et al. (2015) developed a method for determining a fungicide structurally similar to this compound in agricultural samples, which could be adapted for similar compounds (Linghu, Jin, Pan, Zhang, Tang, He, Zhang, & Hu, 2015).
properties
IUPAC Name |
ethyl 2-(3-chloro-4-fluorophenyl)sulfanylacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClFO2S/c1-2-14-10(13)6-15-7-3-4-9(12)8(11)5-7/h3-5H,2,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUSOZAFGRFDPGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=CC(=C(C=C1)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClFO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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